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Compound of Interest

Compound Name: Ethyl 3-aminocrotonate

Cat. No.: B148384 Get Quote

An In-depth Technical Guide to Ethyl 3-
aminocrotonate
This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 3-aminocrotonate, tailored for researchers, scientists, and professionals in

drug development. The document summarizes key quantitative data, details experimental

protocols, and includes visualizations to illustrate experimental workflows.

Physical and Chemical Properties
Ethyl 3-aminocrotonate is a stable, solid organic compound.[1] It presents as a light yellow

solid with no discernible odor.

Table 1: Physical Properties of Ethyl 3-aminocrotonate
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Property Value

Melting Point 33 - 35 °C / 91.4 - 95 °F[1][2][3]

Boiling Point
210 - 215 °C / 410 - 419 °F @ 760 mmHg[1][2]

[3]

Density 1.022 g/mL at 25 °C[2][3]

Solubility in Water 26 g/L at 25 °C[2][3]

Appearance Light yellow solid

Odor Odorless[1]

Table 2: Chemical and Spectroscopic Properties of Ethyl 3-aminocrotonate

Property Value

Molecular Formula C₆H₁₁NO₂[4][5][6][7][8]

Molecular Weight 129.16 g/mol [4][5][6][7][8]

InChI Key YPMPTULBFPFSEQ-PLNGDYQASA-N

SMILES String CCOC(=O)\C=C(\C)N

1H-NMR Spectroscopy The Z-form is predominantly present.[9]

Chemical Reactivity and Stability
Ethyl 3-aminocrotonate is stable under normal conditions.[1] However, it should be stored in a

tightly closed container in a cool, dry, and well-ventilated area.[4] It is incompatible with acids,

bases, and strong oxidizing and reducing agents.[1] Hazardous decomposition products

include carbon monoxide, carbon dioxide, and nitrogen oxides.[1][4] Hazardous polymerization

does not occur.[1]

Experimental Protocols
Synthesis of Ethyl 3-aminocrotonate via Continuous Flow
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This protocol describes the synthesis of Ethyl 3-aminocrotonate from ethyl acetoacetate and

ammonia using a continuous flow reactor. This method has been reported to achieve a high

yield.[2][5]

Materials:

Ethyl acetoacetate

25% Ammonia solution

T-mixer

1.58 mm outer diameter SS316 tubular reactor (1 meter in length)

Syringe pumps

Heating system

Back-pressure regulator

Collection vessel

Procedure:

Set up the continuous flow system with the T-mixer connected to the tubular reactor.

Maintain the reactor temperature at 50 °C.

Use syringe pumps to introduce ethyl acetoacetate and the 25% ammonia solution into the

T-mixer at a molar ratio of 1:3.

Adjust the flow rates to achieve a residence time of 22 minutes within the reactor.

The reaction mixture is passed through a back-pressure regulator to maintain system

pressure.

Collect the product, ethyl 3-aminocrotonate, from the output of the reactor.

The reported yield for this method is 94%.[2][5]
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Visualizations
Diagram 1: Synthesis of Ethyl 3-aminocrotonate via Continuous Flow

Synthesis of Ethyl 3-aminocrotonate

Ethyl Acetoacetate

T-Mixer

25% Ammonia Solution

Tubular Reactor (1m)
50 °C, 22 min residence time

Product Collection

Click to download full resolution via product page

Caption: Workflow for the continuous flow synthesis of Ethyl 3-aminocrotonate.

Applications
Ethyl 3-aminocrotonate is a versatile intermediate in organic synthesis.[2] It is a key building

block in the synthesis of various heterocyclic compounds, which are prevalent in many

pharmaceuticals.[10] Its enamine functionality allows it to readily participate in reactions such

as Michael additions and cyclizations.[10] Beyond its role in drug development, it is also utilized

as a feed auxiliary agent.[10][11]

Safety Information
Ethyl 3-aminocrotonate is classified as a corrosive solid that can cause severe skin burns and

eye damage.[1][4][6][7] It may also cause respiratory irritation.[6][7] Appropriate personal
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protective equipment, including gloves, protective clothing, and eye/face protection, should be

worn when handling this chemical.[1] Work should be conducted in a well-ventilated area or

under a chemical fume hood.[1][4] In case of exposure, immediate medical attention is

required.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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